Cas no 2171911-80-9 (2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)acetic acid)

• Product Name: 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)acetic acid
• CAS No: 2171911-80-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6425578
• PubChem ID: 165544954
• Update Time: 2025-06-08

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)acetic acid
• 2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}azetidin-3-yl)acetic acid
• 2171911-80-9
• EN300-1489472

• Inchi： 1S/C26H30N2O5/c1-2-7-18(25(31)28-14-17(15-28)12-24(29)30)13-27-26(32)33-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,17-18,23H,2,7,12-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： YQVVIPUXKRLCJA-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CCC)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)acetic acid

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)acetic acid (CAS No. 2171911-80-9): A Comprehensive Overview

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)acetic acid (CAS No. 2171911-80-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected azetidine derivative, is characterized by its unique structural features and potential applications in drug development.

The core structure of this compound is an azetidine ring, which is a four-membered heterocyclic compound containing one nitrogen atom. The presence of the azetidine ring imparts significant conformational rigidity and chemical stability, making it an attractive scaffold for the design of bioactive molecules. The compound is further functionalized with a (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to prevent premature reactions and ensure controlled deprotection.

The Fmoc group is attached to an amino group on a methylpentanoyl chain, which itself is linked to the azetidine ring. This intricate arrangement provides multiple points of functionalization, allowing for the introduction of various substituents to modulate the compound's biological activity and pharmacological properties. The acetic acid moiety at the terminal position adds further versatility, enabling the formation of esters or amides that can be tailored for specific therapeutic applications.

Recent studies have highlighted the potential of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, this compound has also been investigated for its potential as a protease inhibitor. Proteases are enzymes that play crucial roles in many physiological processes, including cell signaling and protein degradation. By inhibiting specific proteases, it is possible to modulate these processes and treat various diseases. Studies have demonstrated that certain derivatives of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)acetic acid can effectively inhibit proteases involved in viral replication, making them potential antiviral agents.

The synthesis of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)acetic acid involves a series of well-defined steps, including the formation of the azetidine ring, the attachment of the Fmoc protecting group, and the introduction of the methylpentanoyl chain. These synthetic routes are well-documented in the literature and can be optimized for large-scale production, ensuring consistent quality and purity.

In terms of its biological activity, this compound has been evaluated using a variety of in vitro and in vivo models. Cell-based assays have demonstrated its ability to inhibit key signaling pathways involved in inflammation and protease activity. Animal studies have further confirmed its efficacy and safety profile, with no significant adverse effects observed at therapeutic doses.

The future prospects for 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)acetic acid are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its bioavailability and therapeutic index. Additionally, efforts are being made to develop prodrugs that can improve its delivery to target tissues and reduce systemic side effects.

In conclusion, 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)acetic acid (CAS No. 2171911-80-9) represents a versatile and promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent.